Cas no 2138194-48-4 (methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride)

• Product Name: methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride
• CAS No: 2138194-48-4
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 6358013
• PubChem ID: 122164414
• Update Time: 2025-10-29

methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride
• Methyl cis-3-(methylamino)cyclobutane-1-carboxylate hydrochloride
• EN300-306012
• EN300-717826
• Methylcis-3-(methylamino)cyclobutane-1-carboxylatehydrochloride
• 2227198-32-3
• 1989638-36-9
• methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride
• Methyl trans-3-(methylamino)cyclobutane-1-carboxylate hydrochloride
• methyl 3-(methylamino)cyclobutane-1-carboxylate;hydrochloride
• PS-20567
• MFCD30344942
• 2138194-48-4
• METHYL CIS-3-(METHYLAMINO)CYCLOBUTANECARBOXYLATE HYDROCHLORIDE
• methyl (1s,3s)-3-(methylamino)cyclobutane-1-carboxylate hydrochloride
• methyl (1s,3s)-3-(methylamino)cyclobutane-1-carboxylate hydrochloride, cis
• F78249
• methyl cis-3-(methylamino)cyclobutanecarboxylate;hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-8-6-3-5(4-6)7(9)10-2;/h5-6,8H,3-4H2,1-2H3;1H
• InChI Key： YMGAQVJOJWVEQV-UHFFFAOYSA-N
• SMILES： C(C1CC(NC)C1)(=O)OC.Cl

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride

Chemical Profile of Methyl 3-(Methylamino)cyclobutane-1-carboxylate Hydrochloride (CAS No. 2138194-48-4)

Methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride, identified by the CAS registry number 2138194-48-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a methylamino group and a carboxylate moiety. The hydrochloride salt form suggests its potential use in pharmaceutical applications, where such salts are commonly employed to enhance solubility and stability.

The molecular structure of methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride is intriguing due to the presence of the cyclobutane ring, a four-membered ring that introduces strain into the molecule. This strain can influence the compound's reactivity, stability, and interaction with biological systems. The methylamino group attached to the cyclobutane ring adds further complexity, potentially contributing to hydrogen bonding and other intermolecular interactions that are critical in drug design.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, leveraging its unique structural features to design drugs with enhanced pharmacokinetic properties. The cyclobutane ring, while strained, offers opportunities for stereochemical manipulation, which is essential in developing enantiomerically pure compounds with specific biological activities.

In terms of synthesis, methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride can be prepared through a variety of methods, including ring-closing reactions and aminoalkylation techniques. These methods often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity. The hydrochloride salt form is typically obtained by protonating the amino group under acidic conditions, which not only stabilizes the compound but also facilitates its use in downstream applications.

The application of this compound extends beyond pharmaceuticals. Its structural versatility makes it a valuable building block in organic synthesis, particularly in the construction of complex molecules with non-planar geometries. The cyclobutane ring's ability to induce torsional strain can be harnessed to create compounds with unique physical and chemical properties, such as increased reactivity or improved membrane permeability.

From an environmental perspective, understanding the degradation pathways and ecological impact of methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride is crucial for its sustainable use. Recent research has focused on evaluating its biodegradability under various conditions, with findings suggesting that it undergoes microbial degradation under aerobic conditions. This information is vital for assessing its environmental fate and ensuring that its use aligns with eco-friendly practices.

In conclusion, methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride (CAS No. 2138194-48-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure offers numerous opportunities for innovation across diverse fields, from drug discovery to materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.